1-[(2,5-dichlorophenyl)sulfonyl]-N-(2-fluorophenyl)-4-piperidinecarboxamide

• IUPAC Name: 1-(2,5-dichlorophenyl)sulfonyl-N-(2-fluorophenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H17Cl2FN2O3S/c19-13-5-6-14(20)17(11-13)27(25,26)23-9-7-12(8-10-23)18(24)22-16-4-2-1-3-15(16)21/h1-6,11-12H,7-10H2,(H,22,24)
• InChI Key: GZEXEARHWZMERO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC=CC=C2F)S(=O)(=O)C3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H17Cl2FN2O3S
• Molecular Weight: 431.3 g/mol

Description

1-[(2,5-dichlorophenyl)sulfonyl]-N-(2-fluorophenyl)-4-piperidinecarboxamide, commonly known as DFP-10825, is a novel chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. DFP-10825 belongs to a class of compounds known as piperidinecarboxamides, which have demonstrated a range of biological activities, including antitumor, antiviral, and anti-inflammatory properties. In

Scientific Research Applications

DFP-10825 has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the primary areas of research has been in the field of cancer treatment, where DFP-10825 has demonstrated significant antitumor activity in preclinical studies. Additionally, DFP-10825 has shown promise as an antiviral agent, particularly against the hepatitis C virus. Other areas of research include the potential use of DFP-10825 in the treatment of inflammatory diseases, such as rheumatoid arthritis.

Mechanism of Action

The mechanism of action of DFP-10825 is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes involved in cell proliferation and inflammation. Specifically, DFP-10825 has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression and cell differentiation. By inhibiting HDAC activity, DFP-10825 may prevent the growth and spread of cancer cells and reduce inflammation in the body.
Biochemical and Physiological Effects
DFP-10825 has been shown to have a range of biochemical and physiological effects, depending on the specific application. In cancer cells, DFP-10825 has been shown to induce cell cycle arrest and apoptosis, leading to the death of cancer cells. Inflammatory cells, such as macrophages, have been shown to be inhibited by DFP-10825, leading to a reduction in inflammation. Additionally, DFP-10825 has been shown to have a positive effect on the immune system, enhancing the activity of certain immune cells.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DFP-10825 in lab experiments is its high potency and specificity. DFP-10825 has been shown to have a low toxicity profile, making it a safe and effective compound for use in preclinical studies. However, one of the limitations of DFP-10825 is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on DFP-10825. One area of interest is in the development of new formulations of the compound that improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of DFP-10825 and its potential therapeutic applications. Finally, clinical trials are needed to evaluate the safety and efficacy of DFP-10825 in humans, with the ultimate goal of developing a new treatment for cancer and other diseases.